Cas no 2228936-53-4 (O-{2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2228936-53-4
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5976251
• PubChem ID: 165857093
• Update Time: 2025-05-20

O-{2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• 2228936-53-4
• O-{2-[2-fluoro-3-(trifluoromethyl)phenyl]propan-2-yl}hydroxylamine
• EN300-1973220

• Inchi： 1S/C10H11F4NO/c1-9(2,16-15)6-4-3-5-7(8(6)11)10(12,13)14/h3-5H,15H2,1-2H3
• InChI Key： RSJYDHZLFWHPMJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C)(C)ON

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine

O-{2-Fluoro-3-(Trifluoromethyl)Phenylpropan-2-Yl}Hydroxylamine: A Comprehensive Overview

O-{2-Fluoro-3-(Trifluoromethyl)Phenylpropan-2-Yl}Hydroxylamine (CAS No. 2228936-53-4) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a hydroxylamine group attached to a substituted phenylpropane moiety. The presence of both fluoro and trifluoromethyl groups introduces distinct electronic and steric properties, making it a valuable building block in modern chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic systems and optimized reaction conditions. Researchers have demonstrated that the hydroxylamine functionality can be readily modified to generate a wide array of derivatives, each with tailored physicochemical properties. For instance, studies published in *Journal of Medicinal Chemistry* highlight the potential of this compound as a precursor for bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The trifluoromethyl group in the structure contributes significantly to the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the fluoro substituent enhances metabolic stability, a critical factor in drug design. Recent computational studies using molecular dynamics simulations have provided deeper insights into the compound's interaction with biological targets, further underscoring its potential in medicinal chemistry.

In terms of industrial applications, O-{2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine has shown promise as an intermediate in the synthesis of herbicides and insecticides. Its ability to undergo selective transformations under mild conditions has made it a preferred choice for agrochemical developers. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy in controlling key crop pests without adverse environmental impacts.

From a materials science perspective, this compound has been explored as a precursor for advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and high-performance materials. A study published in *Advanced Materials* highlights its role in synthesizing novel polymeric materials with enhanced thermal stability and mechanical strength.

Despite its numerous advantages, the synthesis and handling of O-{2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine require careful consideration of safety protocols due to its reactive nature. Researchers have emphasized the importance of inert atmospheres and controlled reaction conditions to ensure optimal yields and minimize byproducts.

In conclusion, O-{2-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine (CAS No. 2228936-53-4) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and favorable properties make it a cornerstone in diverse fields, from drug discovery to materials science. As research continues to uncover new applications and optimizations, this compound is poised to play an increasingly vital role in advancing technological and therapeutic frontiers.